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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the mechanism of action for the
Casein Kinase 1 (CK1) inhibitor, CK1-IN-4. The information presented herein is intended to
support research and drug development efforts by providing detailed data, experimental
protocols, and visual representations of the inhibitor's biological context.

Core Compound Properties

CK1-IN-4, also identified as Compound 59 in the work by Grieco et al. (2024), is a small
molecule inhibitor belonging to the 7-amino-[1][2][3]triazolo[1,5-a][1][4][5]triazine chemical
class.[1][2] It has been characterized as an ATP-competitive inhibitor of Casein Kinase 1 delta
(CK19).[1][6]

Quantitative Data

The inhibitory activity of CK1-IN-4 has been primarily characterized against CK14. A
comprehensive kinase selectivity profile against a broader panel of kinases is not yet publicly
available.
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Target Parameter Value Reference

CK15 IC50 2.74 uM [1]

Note: The IC50 value represents the concentration of CK1-IN-4 required to inhibit 50% of the
enzymatic activity of CK1d in a biochemical assay. Further studies are required to determine
the inhibitor's selectivity against other CK1 isoforms (a, €, y) and a wider range of protein
kinases.

Mechanism of Action and Signaling Pathways

CK1-IN-4 exerts its effects by inhibiting the catalytic activity of CK19, a key serine/threonine
kinase involved in the regulation of multiple critical cellular signaling pathways.[1][7][8] By
blocking the ATP-binding pocket of CK1d, CK1-IN-4 prevents the phosphorylation of
downstream substrates, thereby modulating the activity of these pathways.[2]

Whnt/B-catenin Signaling Pathway

CK15d plays a crucial, albeit complex, role in the Wnt/3-catenin signaling pathway. In the
absence of a Wnt ligand, CK19, in concert with Glycogen Synthase Kinase 3 (GSK3),
phosphorylates 3-catenin, targeting it for ubiquitination and subsequent proteasomal
degradation.[5][7] Inhibition of CK1d by CK1-IN-4 is expected to disrupt this process, leading to
the stabilization and accumulation of B-catenin. This, in turn, would allow (3-catenin to
translocate to the nucleus and activate the transcription of TCF/LEF target genes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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